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Compound of Interest

Compound Name: Hexachlorocyclohexane

CAS No.: 119911-69-2

Cat. No.: B172972

Get Quote

Executive Summary: The "Zero-Drain" Mandate
Hexachlorocyclohexane (HCH), encompassing all isomers (

), is not merely a toxic reagent; it is a Persistent Organic Pollutant (POP) regulated globally
under the Stockholm Convention.

The Directive is absolute: Under no circumstances shall HCH or HCH-contaminated solvents

be discharged into municipal or facility water systems.[1] The biological half-life of HCH in

aquatic environments promotes rapid bioaccumulation in the food web.[1] All disposal must

follow a rigorous "Cradle-to-Incineration" pathway.[1]

This guide outlines the operational workflow for identifying, packaging, and handing off HCH

waste to ensure compliance with EPA RCRA standards and to protect your facility from liability.

Part 1: Identification & Regulatory Classification[1]
Before handling waste, you must classify it correctly to generate the appropriate manifest. HCH

is unique because its regulatory status changes based on its formulation and concentration.[1]
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Table 1: RCRA Waste Codes for HCH

Material State Description RCRA Code Hazard Class

Pure / Unused

Commercial chemical

product (specifically

-HCH/Lindane)

discarded as waste.[1]

[2]

U129 Toxic Waste

Contaminated

Soil/Solids

Debris or spill cleanup

materials exceeding

0.4 mg/L (TCLP).[1]

D013 Toxicity Characteristic

Experimental Mixtures

HCH dissolved in

spent solvents (e.g.,

Acetone, Hexane).

F003 / F005 Ignitable / Toxic

Scientist’s Note on Isomers: While the EPA specifically lists "Lindane" (

-isomer) under U129, technical grade HCH is a mixture of isomers.[1] Treat all HCH

isomers with the severity of U129 waste to ensure a safety margin. The

-isomer is the most persistent and bioaccumulative of the group.

Part 2: The Containment Protocol (Lab-Scale)
The majority of exposure incidents occur during the transfer of waste, not the experiment itself.

Follow this self-validating containment system.

1. Segregation (The "Red Line" Rule)
Do Not Mix: Never combine HCH waste with oxidizers (e.g., nitric acid, peroxides). While

HCH is chemically stable, the reaction with strong oxidizers can generate phosgene-like
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vapors or cause pressure buildup.[1]

Dedicated Stream: Establish a dedicated "Halogenated Solvent" waste stream. Do not mix

with non-halogenated solvents (like ethanol) if possible, as this increases the cost of disposal

for the entire container.

2. Packaging & Labeling
Primary Container: Use amber glass or high-density polyethylene (HDPE).[1] Avoid standard

LDPE wash bottles for long-term storage as chlorinated hydrocarbons can permeate the

plastic over time.[1]

Labeling: The label must explicitly state:

"Hazardous Waste"[3][4][5]

"Hexachlorocyclohexane (Lindane)"[6]

"Toxic" & "Carcinogen"[1][7]

Approximate concentration (e.g., "1% in Hexane")

3. Personal Protective Equipment (PPE) Matrix
Standard latex gloves provide zero protection against HCH in organic solvents.[1]
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PPE Item Specification Rationale

Gloves (Primary) Silver Shield / 4H (Laminate)

Essential for spill cleanup or

handling concentrated stock.

[1] Breakthrough time > 4

hours.

Gloves (Incidental) Nitrile (Double-gloved, >5 mil)

Acceptable only for handling

closed containers.[1]

Immediate removal upon

splash.[1]

Respiratory
N95 (Particulate) or P100

(Vapor)

HCH sublimes.[1] If handling

powder outside a fume hood

(not recommended), a

respirator is mandatory.[1]

Part 3: The Disposal Pathway (Incineration)
You generally cannot destroy HCH in a standard laboratory setup.[1] Chemical hydrolysis

(using strong alkali) is possible but risky due to the formation of trichlorobenzenes if not

controlled perfectly.[1] Therefore, High-Temperature Incineration is the only validated disposal

method.[1]

Why Incineration?
HCH requires a combustion temperature of >1,100°C (2,000°F) with a residence time of at

least 2 seconds.[1][4]

The Risk: Incomplete combustion at lower temperatures (e.g., open burning or standard

trash incineration) can facilitate the de novo synthesis of Polychlorinated Dibenzo-p-dioxins

(PCDDs)—compounds significantly more toxic than the original HCH.

The Mechanism: Your waste hauler will transport the sealed U129/D013 waste to a licensed

hazardous waste combustor. There, it undergoes thermal oxidation, breaking the C-Cl bonds

and converting the chlorine into HCl, which is then scrubbed from the exhaust.

Part 4: Emergency Spill Management[1]
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If a spill occurs, your immediate response dictates the long-term contamination risk of the lab.

Isolate: Evacuate the immediate area. HCH is a semi-volatile solid; dust or aerosols can

spread rapidly.[1]

Protect: Don Silver Shield gloves and a respirator.[1]

Contain:

Solid Spill: Do not dry sweep.[1] This creates dust.[1] Cover with wet sand or a dust

suppressant, then scoop into a disposal container.[1]

Liquid Spill: Adsorb with vermiculite or activated charcoal.[1] Activated charcoal is

preferred as it binds the organic ring structure effectively.[1]

Decontaminate: Wash the surface with a detergent solution, followed by an ethanol wipe.[1]

Do not use bleach, as hypochlorite can react with residues.[1]

Part 5: Operational Workflow Diagram
The following diagram illustrates the critical decision points for HCH waste handling, ensuring

"Cradle-to-Grave" compliance.
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Figure 1: The "Cradle-to-Grave" workflow for Hexachlorocyclohexane.[1] Note the

convergence of waste streams into high-temperature incineration to prevent dioxin formation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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Contact our Ph.D. Support Team for a compatibility check
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